2-(3-Chlorophenoxy)-N-hydroxyacetimidamide
CAS No.:
Cat. No.: VC13319556
Molecular Formula: C8H9ClN2O2
Molecular Weight: 200.62 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H9ClN2O2 |
|---|---|
| Molecular Weight | 200.62 g/mol |
| IUPAC Name | 2-(3-chlorophenoxy)-N'-hydroxyethanimidamide |
| Standard InChI | InChI=1S/C8H9ClN2O2/c9-6-2-1-3-7(4-6)13-5-8(10)11-12/h1-4,12H,5H2,(H2,10,11) |
| Standard InChI Key | UFJNDLYGDWVOFJ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)Cl)OCC(=NO)N |
| Canonical SMILES | C1=CC(=CC(=C1)Cl)OCC(=NO)N |
Introduction
2-(3-Chlorophenoxy)-N-hydroxyacetimidamide is a chemical compound that has garnered attention in various scientific studies. Despite limited specific research directly focused on this compound, it is essential to understand its chemical structure and potential applications based on related compounds and general principles of organic chemistry.
Potential Biological Activity
Compounds with similar structures to 2-(3-Chlorophenoxy)-N-hydroxyacetimidamide may exhibit biological activities such as antimicrobial or anticancer properties. For instance, compounds with phenoxy groups have been studied for their potential in drug development due to their ability to interact with biological targets.
Anticancer Compounds
Compounds like 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione have shown significant antimitotic activity against human tumor cells, suggesting that structural modifications can lead to potent biological activities .
HDAC Inhibitors
N-(2-Amino-4-fluorophenyl)-4-[bis-(2-chloroethyl)-amino]-benzamide is a potent HDAC3 inhibitor, demonstrating how fluorine substitution can enhance biological activity .
Antimicrobial Agents
N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have shown promising antimicrobial activity, highlighting the potential of thiazole-based compounds .
Data Table: Related Compounds and Their Activities
Given the lack of direct information on 2-(3-Chlorophenoxy)-N-hydroxyacetimidamide, this table highlights related compounds and their activities, which can provide insights into potential applications.
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